Cas no 2648927-16-4 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid
• CAS No: 2648927-16-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6616032
• PubChem ID: 165534476
• Update Time: 2025-08-05

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1571591
• 2648927-16-4
• (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}-3-methoxypropanoic acid
• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid

• Inchi： 1S/C27H32N2O6/c1-34-16-24(26(31)32)28-25(30)21-13-3-2-4-14-23(21)29-27(33)35-15-22-19-11-7-5-9-17(19)18-10-6-8-12-20(18)22/h5-12,21-24H,2-4,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t21?,23?,24-/m0/s1
• InChI Key： JGVUADLDJRSOJH-HQNXYIODSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCCC1C(N[C@H](C(=O)O)COC)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid

Introduction to (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic Acid (CAS No. 2648927-16-4)

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2648927-16-4, represents a sophisticated molecular structure that combines various functional groups, making it a promising candidate for further research and development in drug discovery and therapeutic applications.

The molecular architecture of this compound features a chiral center at the (2S) position, which is crucial for its biological activity and specificity. The presence of a (9H-fluoren-9-yl)methoxycarbonyl group enhances its stability and reactivity, while the cycloheptylformamido moiety contributes to its solubility and bioavailability. These characteristics make it an intriguing subject for studying its potential interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid suggests that it may have applications in areas such as inflammation, pain management, and neurodegenerative disorders. Its unique combination of functional groups provides a foundation for designing molecules that can interact with specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The 3-methoxypropanoic acid group not only contributes to the overall solubility of the molecule but also serves as a site for further chemical modifications. This flexibility allows researchers to tailor the compound's properties to optimize its pharmacokinetic and pharmacodynamic profiles.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict the biological activity of new compounds. The structural features of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid have been analyzed using various computational tools, which have provided insights into its potential binding modes with biological targets. These studies have highlighted its potential as an inhibitor or modulator of key enzymes involved in disease pathways.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for formulation into various drug delivery systems. Its solubility profile allows for formulation as oral solids, solutions, or suspensions, depending on the desired therapeutic outcome. This versatility is particularly important for developing treatments that require targeted delivery to specific tissues or organs.

The synthesis of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for preclinical studies. These studies are essential for evaluating its safety and efficacy before moving into human clinical trials.

The latest research in this area has focused on understanding how the structural features of this compound influence its biological activity. Studies have shown that the presence of the (9H-fluoren-9-yl)methoxycarbonyl group enhances its binding affinity to certain proteins, while the chiral center at the (2S) position contributes to its enantioselectivity. These findings provide valuable insights into how structural modifications can be made to improve the therapeutic potential of similar compounds.

Another area of interest is the potential use of this compound in combination therapies. By pairing it with other drugs that target different aspects of a disease pathway, researchers hope to achieve synergistic effects that can lead to more effective treatments. Preclinical studies have begun to explore these possibilities, with promising results suggesting that this compound could be a valuable component of multi-drug regimens.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists, biologists, pharmacologists, and clinicians all play critical roles in bringing new drugs from the laboratory to patients in need. The study of compounds like (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid exemplifies this collaborative approach and highlights the importance of interdisciplinary research in advancing medical science.

In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-3-methoxypropanoic acid (CAS No. 2648927-16-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of diseases.